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Compound of Interest

Compound Name: CHO-CH2-PEG1-CH2-Boc

Cat. No.: B8113918 Get Quote

In-Depth Technical Guide: CHO-CH2-PEG1-CH2-
Boc
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the characteristics, application,

and underlying principles of the PEG-based PROTAC linker, CHO-CH2-PEG1-CH2-Boc. This

linker is a critical component in the development of Proteolysis Targeting Chimeras

(PROTACs), a revolutionary class of small molecules designed to selectively eliminate target

proteins by hijacking the cell's natural protein disposal machinery.

Core Molecular Data
The fundamental properties of CHO-CH2-PEG1-CH2-Boc are summarized in the table below,

providing a quick reference for researchers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b8113918?utm_src=pdf-interest
https://www.benchchem.com/product/b8113918?utm_src=pdf-body
https://www.benchchem.com/product/b8113918?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8113918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Formula C10H18O5 [1]

Molecular Weight 218.25 [1]

CAS Number 2230956-95-1

Description
A PEG-based PROTAC linker.

[2][3][4]

PROTAC-Mediated Protein Degradation Pathway
PROTACs function by inducing the degradation of a target protein through the ubiquitin-

proteasome system. This process is initiated by the formation of a ternary complex between the

target protein, the PROTAC molecule, and an E3 ubiquitin ligase. The following diagram

illustrates this signaling pathway.
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PROTAC-mediated protein degradation pathway.

Experimental Workflow for PROTAC Development
The development of a novel PROTAC is an iterative process that involves design, synthesis,

and biological evaluation. The linker, such as CHO-CH2-PEG1-CH2-Boc, plays a crucial role in
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this process by connecting the target protein-binding ligand to the E3 ligase-binding ligand. The

general workflow is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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